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Abstract
C.I. Acid Brown 75 is a synthetic trisazo dye of significant industrial importance, primarily

utilized in the dyeing of proteinaceous and polyamide fibers such as wool, silk, nylon, and

leather. This technical guide provides an in-depth overview of its chemical structure,

physicochemical properties, synthesis, applications, and toxicological profile. The information is

curated to serve as a vital resource for professionals in research and development.

Chemical Identity and Structure
C.I. Acid Brown 75, identified by the Colour Index Number 34905 and CAS Registry Number

8011-86-7, is a complex polyazo dye.[1][2] Its intricate structure is a result of a multi-step

diazotization and coupling process. The definitive molecular formula is C₂₈H₁₅N₉Na₂O₁₆S₂,

corresponding to a molecular weight of approximately 843.58 g/mol .[1][2] The IUPAC name for

this compound is disodium;4-[[2,4-dihydroxy-5-[(2-hydroxy-3,5-dinitrophenyl)diazenyl]-3-[(4-

nitrophenyl)diazenyl]phenyl]diazenyl]-5-hydroxynaphthalene-2,7-disulfonate.

The structural complexity arises from the three azo (-N=N-) linkages that connect four different

aromatic moieties. The presence of multiple sulfonic acid groups imparts water solubility and
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defines it as an acid dye, facilitating its application in aqueous dyeing processes.

Physicochemical Properties
C.I. Acid Brown 75 is typically supplied as a dark reddish-brown powder.[1] Key quantitative

physicochemical properties are summarized in the table below. It is noteworthy that due to its

complex nature and decomposition at high temperatures, specific melting and boiling points are

generally not reported.

Property Value Reference

Appearance Dark reddish-brown powder [1]

Molecular Formula C₂₈H₁₅N₉Na₂O₁₆S₂ [1][2]

Molecular Weight 843.58 g/mol [1][2]

CAS Number 8011-86-7 [1][2]

C.I. Number 34905 [1][2]

Water Solubility 91 g/L at 20°C [3][4]

Density
Approximately 1.108 g/cm³ at

20°C
[3][4]

Vapor Pressure 0 Pa at 25°C [3][4]

Synthesis and Manufacturing
Overview of the Synthetic Pathway
The industrial synthesis of C.I. Acid Brown 75 is a sequential process involving the

diazotization of three different aromatic amines and their subsequent coupling to form the final

trisazo structure. The key raw materials for this synthesis are:

4-Amino-5-hydroxynaphthalene-2,7-disulfonic acid (H acid)

Resorcinol

2-Amino-4,6-dinitrophenol
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4-Nitrobenzenamine (p-nitroaniline)

The general manufacturing process can be outlined as follows:

Synthesis of C.I. Acid Brown 75

H acid Diazotization of H acid

Resorcinol

Coupling with Resorcinol

2-Amino-4,6-dinitrophenol

Diazotization of 2-Amino-4,6-dinitrophenol

4-Nitrobenzenamine Diazotization of 4-Nitrobenzenamine

Second Coupling

Third Coupling C.I. Acid Brown 75

Click to download full resolution via product page

Synthetic pathway for C.I. Acid Brown 75.

Experimental Protocol (Generalized)
A detailed, step-by-step experimental protocol for the synthesis of C.I. Acid Brown 75 is not

readily available in public literature. However, a generalized procedure based on established

azo dye chemistry can be described as follows:

First Diazotization and Coupling: 4-Amino-5-hydroxynaphthalene-2,7-disulfonic acid (H acid)

is diazotized using sodium nitrite in an acidic medium at low temperatures (0-5 °C). The

resulting diazonium salt is then coupled with resorcinol under weakly alkaline conditions.[1]

[2]

Second Diazotization and Coupling: 2-Amino-4,6-dinitrophenol is separately diazotized

under similar conditions. This second diazonium salt is then coupled with the product from

the first coupling step, again under controlled pH (weakly alkaline).[1][2]
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Third Diazotization and Coupling: 4-Nitrobenzenamine is diazotized, and this third diazonium

salt is coupled with the product of the second coupling reaction in a weakly acidic medium to

yield the final trisazo dye.[1][2]

Isolation and Purification: The synthesized dye is then salted out from the reaction mixture,

followed by filtration, drying, and crushing to obtain the final product.[5]

Spectroscopic Properties (Expected)
While specific experimental spectra for C.I. Acid Brown 75 are not available in the reviewed

literature, its characteristic spectral features can be predicted based on its chemical structure.

UV-Visible Spectroscopy: As a trisazo dye, C.I. Acid Brown 75 is expected to exhibit strong

absorption in the visible region of the electromagnetic spectrum, which is responsible for its

brown color. The complex conjugated system of aromatic rings and azo linkages will likely

result in multiple broad absorption bands.

Fourier-Transform Infrared (FT-IR) Spectroscopy: The FT-IR spectrum would be

characterized by prominent peaks corresponding to its various functional groups. Expected

characteristic absorption bands include:

O-H stretching from the hydroxyl groups.

N-H stretching (if any tautomeric forms are present).

Aromatic C-H stretching.

N=N stretching from the azo groups.

C=C stretching from the aromatic rings.

Strong absorptions from the S=O stretching of the sulfonate groups.

N-O stretching from the nitro groups.

Nuclear Magnetic Resonance (NMR) Spectroscopy: The ¹H and ¹³C NMR spectra of such a

large and complex molecule would be intricate, showing a multitude of signals in the

aromatic region. Specific assignments would require advanced 2D NMR techniques.
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Applications
C.I. Acid Brown 75 is primarily used as a dye for substrates that can be dyed with acid dyes.

Its main applications include:

Textile Industry: It is used for dyeing wool, silk, and polyamide (nylon) fibers and their blends,

imparting a dark reddish-brown color.[3]

Leather Industry: It finds extensive use in the coloring of leather, providing a uniform and

consistent brown shade.[3]

Paper Industry: It is occasionally used for coloring paper products.[5]

Toxicological and Safety Information
The toxicological profile of C.I. Acid Brown 75 has been evaluated to some extent. The

available data are summarized in the tables below. It is generally considered to have low acute

toxicity, but as with many azo dyes, there are concerns about potential long-term effects and

the release of aromatic amines.

Mammalian Toxicity
Test Species Route Value Reference

LD50 (Acute

Oral)

Rat

(male/female)
Oral > 1500 mg/kg bw

LD0 (Acute

Dermal)

Rat

(male/female)
Dermal > 2000 mg/kg bw

Ecotoxicity
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Test Species Duration Value Reference

LC50 (Fish)
Poecilia

reticulata
96 h > 100 mg/L

LC0 (Daphnia) Daphnia magna 24 h ca. 100 mg/L

IC50 (Algae)
Pseudokirchnerie

lla subcapitata
72 h ca. 7.8 mg/L

EC50

(Microorganisms)
Activated sludge 3 h > 1500 mg/L

Safety and Handling
Standard laboratory safety precautions should be observed when handling C.I. Acid Brown
75. This includes the use of personal protective equipment such as gloves, safety glasses, and

a lab coat. Inhalation of the dust should be avoided. It may cause skin and eye irritation.[5]

Logical Relationships of Information
The following diagram illustrates the interconnectedness of the information presented in this

guide.
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Information flow for C.I. Acid Brown 75.

Conclusion
C.I. Acid Brown 75 is a well-established trisazo dye with significant commercial applications.

Its complex structure dictates its physicochemical properties and dyeing characteristics. While

its acute toxicity appears to be low, a comprehensive understanding of its long-term

toxicological and environmental impact requires further research. This guide provides a

foundational understanding of C.I. Acid Brown 75 for professionals engaged in chemical

research and development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b14471230?utm_src=pdf-body-img
https://www.benchchem.com/product/b14471230?utm_src=pdf-body
https://www.benchchem.com/product/b14471230?utm_src=pdf-body
https://www.benchchem.com/product/b14471230?utm_src=pdf-body
https://www.benchchem.com/product/b14471230?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14471230?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


References

1. worlddyevariety.com [worlddyevariety.com]

2. China Acid Browen 75 Manufacturers, Suppliers, Factory - Free Sample - COLOR
BLOOM [colorbloomdyes.com]

3. Cas 8011-86-7,Acid Brown 75 | lookchem [lookchem.com]

4. chembk.com [chembk.com]

5. guidechem.com [guidechem.com]

To cite this document: BenchChem. [C.I. Acid Brown 75 chemical structure and properties].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b14471230#c-i-acid-brown-75-chemical-structure-and-
properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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